Cas no 1805567-09-2 (Methyl 3-chloro-2-cyano-6-formylbenzoate)

• Product Name: Methyl 3-chloro-2-cyano-6-formylbenzoate
• CAS No: 1805567-09-2
• MF: C₁₀H₆ClNO₃
• MW: 223.612541675568
• CID: 4795360
• Update Time: 2023-08-17

Methyl 3-chloro-2-cyano-6-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-2-cyano-6-formylbenzoate

• Inchi： 1S/C10H6ClNO3/c1-15-10(14)9-6(5-13)2-3-8(11)7(9)4-12/h2-3,5H,1H3
• InChI Key： BQUVDMSMIKWVFC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C=O)=C(C(=O)OC)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 1.6
• Topological Polar Surface Area: 67.2